Cas no 1289388-03-9 ((2-CHLORO-THIAZOL-5-YLMETHYL)-ISOPROPYL-AMINE)

(2-CHLORO-THIAZOL-5-YLMETHYL)-ISOPROPYL-AMINE structure
1289388-03-9 structure
Product Name:(2-CHLORO-THIAZOL-5-YLMETHYL)-ISOPROPYL-AMINE
CAS No:1289388-03-9
MF:C7H11ClN2S
MW:190.693639039993
CID:822113
PubChem ID:53385575
Update Time:2025-04-19

(2-CHLORO-THIAZOL-5-YLMETHYL)-ISOPROPYL-AMINE Chemical and Physical Properties

Names and Identifiers

    • (2-CHLORO-THIAZOL-5-YLMETHYL)-ISOPROPYL-AMINE
    • N-[(2-chloro-1,3-thiazol-5-yl)methyl]propan-2-amine
    • N-((2-Chlorothiazol-5-yl)methyl)propan-2-amine
    • N-[(2-chlorothiazol-5-yl)methyl]propan-2-amine
    • 5-Thiazolemethanamine, 2-chloro-N-(1-methylethyl)-
    • [(2-chloro-1,3-thiazol-5-yl)methyl](propan-2-yl)amine
    • DTXSID50693805
    • 1289388-03-9
    • AKOS015940435
    • DB-299556
    • MDL: MFCD18837201
    • Inchi: 1S/C7H11ClN2S/c1-5(2)9-3-6-4-10-7(8)11-6/h4-5,9H,3H2,1-2H3
    • InChI Key: SMJHBQKLFJQYMR-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(CNC(C)C)S1

Computed Properties

  • Exact Mass: 190.0331472g/mol
  • Monoisotopic Mass: 190.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.198
  • Boiling Point: 273 ºC
  • Flash Point: 119 ºC

(2-CHLORO-THIAZOL-5-YLMETHYL)-ISOPROPYL-AMINE Pricemore >>

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